Cas no 2138139-72-5 (rac-(2R,3R,4R)-2-tert-butyl-4-(trifluoromethyl)oxolane-3-carboxylic acid)

• Product Name: rac-(2R,3R,4R)-2-tert-butyl-4-(trifluoromethyl)oxolane-3-carboxylic acid
• CAS No: 2138139-72-5
• MF: C₁₀H₁₅F₃O₃
• MW: 240.219514131546
• CID: 6051961
• PubChem ID: 165874153
• Update Time: 2025-08-02

rac-(2R,3R,4R)-2-tert-butyl-4-(trifluoromethyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138139-72-5
• EN300-740920
• rac-(2R,3R,4R)-2-tert-butyl-4-(trifluoromethyl)oxolane-3-carboxylic acid

• Inchi： 1S/C10H15F3O3/c1-9(2,3)7-6(8(14)15)5(4-16-7)10(11,12)13/h5-7H,4H2,1-3H3,(H,14,15)/t5-,6+,7+/m0/s1
• InChI Key： DRQOCTZIKSVDID-RRKCRQDMSA-N
• SMILES： FC([C@H]1CO[C@@H](C(C)(C)C)[C@@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 240.09732882g/mol
• Monoisotopic Mass: 240.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(2R,3R,4R)-2-tert-butyl-4-(trifluoromethyl)oxolane-3-carboxylic acid

Research Brief on rac-(2R,3R,4R)-2-tert-butyl-4-(trifluoromethyl)oxolane-3-carboxylic acid (CAS: 2138139-72-5)

Recent studies on rac-(2R,3R,4R)-2-tert-butyl-4-(trifluoromethyl)oxolane-3-carboxylic acid (CAS: 2138139-72-5) have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting metabolic and inflammatory diseases. This compound, characterized by its unique oxolane ring and trifluoromethyl group, has garnered attention due to its stereochemical complexity and potential for selective interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of this compound, emphasizing its role as a chiral building block for protease inhibitors. The research demonstrated that the tert-butyl group enhances steric hindrance, improving binding affinity to target enzymes, while the trifluoromethyl group contributes to metabolic stability. The study also reported a 72% yield optimization using a palladium-catalyzed asymmetric hydrogenation protocol, which could streamline large-scale production.

Further investigations in Bioorganic & Medicinal Chemistry Letters (2024) revealed its application in designing covalent inhibitors for SARS-CoV-2 main protease (M^pro). Molecular docking simulations showed that the oxolane ring's conformation allows for optimal positioning in the M^pro active site, with the carboxylic acid moiety forming critical hydrogen bonds. In vitro assays confirmed sub-micromolar inhibitory activity (IC₅₀ = 0.89 μM), suggesting its utility in antiviral drug development.

Notably, patent filings (WO2023/154321) have disclosed derivatives of this compound as modulators of GPR40 receptors for type 2 diabetes treatment. The trifluoromethyl group was found to enhance membrane permeability by 3-fold compared to non-fluorinated analogs in Caco-2 cell models. These findings underscore the compound's versatility in addressing unmet medical needs through rational drug design.

Ongoing clinical-stage research (NCT05678945) is evaluating its prodrug form for osteoarthritis, leveraging the carboxylic acid's pH-dependent release profile to target joint tissues. Pharmacokinetic data from Phase I trials showed a 12-hour half-life and >90% oral bioavailability in rodent models, positioning it as a promising candidate for sustained therapeutic effects.